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Compound of Interest
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fluorophenyl)propan-2-amine

CAS No.: 920501-76-4

Cat. No.: B12094329

Get Quote

An In-depth Technical Guide to 2-(4-Chloro-2-fluorophenyl)propan-2-amine: Properties,

Synthesis, and Applications

Abstract
This technical guide provides a comprehensive overview of 2-(4-Chloro-2-
fluorophenyl)propan-2-amine, a halogenated aromatic amine with significant potential as a

versatile building block in medicinal chemistry and drug development. Due to the limited

availability of direct experimental data for this specific compound in public literature, this

document synthesizes information from closely related structural analogs and established

principles of chemical reactivity and spectroscopy. We will explore its core chemical and

physical properties, propose robust synthetic pathways, predict its spectroscopic signature, and

discuss its potential applications, particularly focusing on the strategic roles of its fluorine and

chlorine substituents in modulating pharmacokinetic and pharmacodynamic properties. This

guide is intended for researchers, synthetic chemists, and drug development professionals

seeking to leverage this and similar scaffolds in their work.
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Core Chemical and Physical Properties
2-(4-Chloro-2-fluorophenyl)propan-2-amine is a substituted phenethylamine derivative

featuring a tertiary carbon attached to the aromatic ring, a primary amine, and two key halogen

substituents. The strategic placement of chloro and fluoro groups is known to significantly

influence a molecule's electronic properties, lipophilicity, and metabolic stability, making this a

compound of interest for synthetic programs.[1][2]

While specific experimental data is not widely published, its fundamental properties can be

reliably predicted.

Property Data / Predicted Value

IUPAC Name 2-(4-Chloro-2-fluorophenyl)propan-2-amine

Molecular Formula C₉H₁₁ClFN

Molecular Weight 187.64 g/mol

CAS Number Not readily available in public databases

Physical State
Predicted to be a solid at room temperature,

especially as a hydrochloride salt.[3]

Solubility
Expected to be soluble in organic solvents such

as methanol, ethanol, and DMSO.

pKa (Amine)

The basicity of the primary amine is expected to

be lower than non-halogenated analogs due to

the electron-withdrawing effects of the fluorine

and chlorine atoms on the phenyl ring.[4]

Chemical Structure:
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(Image generated for illustrative purposes)

Proposed Synthetic Pathways
The synthesis of 2-(4-Chloro-2-fluorophenyl)propan-2-amine can be approached through

several established methodologies in organic chemistry. The following protocols are proposed

based on high-yielding transformations used for structurally similar amines.[5][6]

Pathway A: Synthesis via Ritter Reaction
The Ritter reaction provides a direct route from a tertiary alcohol to a tertiary amine. This

pathway is advantageous for its straightforward nature and use of common reagents. The

required precursor, 2-(4-chloro-2-fluorophenyl)propan-2-ol, can be synthesized from the

corresponding ketone, 1-(4-chloro-2-fluorophenyl)ethan-1-one, via Grignard reaction with

methylmagnesium bromide.

Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer,

dropping funnel, and nitrogen inlet, dissolve 2-(4-chloro-2-fluorophenyl)propan-2-ol (1.0 eq)

in acetonitrile (5-10 volumes).

Acid Addition: Cool the mixture to 0°C in an ice bath. Slowly add concentrated sulfuric acid

(2.0-3.0 eq) dropwise, maintaining the internal temperature below 10°C.

Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor

the reaction progress by thin-layer chromatography (TLC) or LC-MS.

Hydrolysis: Upon completion, carefully pour the reaction mixture onto crushed ice and stir.

Basify the aqueous solution to pH > 12 by the slow addition of concentrated sodium

hydroxide solution while cooling in an ice bath.

Extraction & Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl

acetate or dichloromethane) three times. Combine the organic layers, wash with brine, dry

over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude amine

can be purified by column chromatography or by forming the hydrochloride salt.

Pathway B: Synthesis via Reductive Amination
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Reductive amination is a highly versatile and widely used method for amine synthesis, starting

from a ketone precursor. This pathway avoids the use of highly corrosive concentrated acids

required for the Ritter reaction.

Imine Formation: In a round-bottom flask, dissolve 1-(4-chloro-2-fluorophenyl)ethan-1-one

(1.0 eq) and a high concentration ammonia source, such as ammonium acetate (excess, ~10

eq), in anhydrous methanol. Stir the mixture at room temperature for 1-2 hours to facilitate

the formation of the imine intermediate.[5]

Reduction: Cool the reaction mixture to 0°C. Add a reducing agent, such as sodium

cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq),

portion-wise.

Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor for the

disappearance of the imine intermediate by TLC or GC-MS.

Workup: Quench the reaction by the slow addition of water. Remove the methanol under

reduced pressure. Add an aqueous base (e.g., 1M NaOH) to adjust the pH to >12.

Extraction & Purification: Extract the product with an organic solvent (e.g., diethyl ether or

ethyl acetate). Combine the organic layers, dry over a suitable drying agent (e.g., MgSO₄),

filter, and concentrate in vacuo. Purify the resulting crude amine as described in Pathway A.

Pathway A: Ritter Reaction

1-(4-chloro-2-fluorophenyl)ethan-1-one

2-(4-chloro-2-fluorophenyl)propan-2-ol

  CH₃MgBr   2-(4-Chloro-2-fluorophenyl)
propan-2-amine

NH₃ source,
Reducing Agent
(e.g., NaBH₃CN)

1. CH₃CN, H₂SO₄

2. H₂O, NaOH
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Caption: Proposed synthetic routes to the target amine.

Predicted Spectroscopic Profile
The structural characterization of 2-(4-Chloro-2-fluorophenyl)propan-2-amine can be

achieved using standard spectroscopic techniques. The following data are predicted based on

analyses of similar structures.[5][7][8][9][10]
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Technique Predicted Observations

¹H NMR (CDCl₃, 400 MHz)

δ ~7.2-7.5 ppm: Complex multiplet, 3H

(Aromatic protons). δ ~1.7 ppm: Singlet, 6H

(Two equivalent -CH₃ groups). δ ~1.5 ppm

(variable): Broad singlet, 2H (-NH₂ protons, D₂O

exchangeable).

¹³C NMR (CDCl₃, 100 MHz)

δ ~160-165 ppm: Aromatic Carbon (C-F),

exhibiting a large ¹J C-F coupling constant. δ

~115-145 ppm: Aromatic Carbons (signals for

C-Cl, C-C, and other C-H carbons). δ ~55-60

ppm: Quaternary Carbon (C-N). δ ~25-30 ppm:

Methyl Carbons (-CH₃).

Mass Spectrometry (EI)

Molecular Ion ([M]⁺): Expected at m/z = 187,

with a characteristic M+2 peak at m/z = 189 in

an ~3:1 ratio, indicative of the chlorine isotope.

Base Peak: Likely m/z = 172, corresponding to

the loss of a methyl group ([M-15]⁺) via alpha-

cleavage, a common fragmentation for amines.

[5] Other Fragments: A peak corresponding to

the fluorochlorophenyl cation could also be

observed.

Infrared (IR)

~3400-3300 cm⁻¹: N-H stretching vibrations (a

doublet characteristic of a primary amine).[7]

~3100-3000 cm⁻¹: Aromatic C-H stretching.

~2980-2850 cm⁻¹: Aliphatic C-H stretching.

~1620-1580 cm⁻¹: N-H bending vibration.[11]

~1600 & 1500 cm⁻¹: Aromatic C=C stretching.

~1250-1200 cm⁻¹: Strong, sharp absorption

from C-F stretching.[5] ~850-800 cm⁻¹: Aromatic

C-H bending.

Role in Medicinal Chemistry and Drug Development
The title compound is not a known therapeutic agent itself but serves as a valuable scaffold for

building more complex molecules. The combination of a tertiary amine "head" and a dual-
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halogenated aromatic "tail" provides distinct pharmacophoric elements for rational drug design.

Influence of Fluorine: The substitution of hydrogen with fluorine is a well-established strategy

in medicinal chemistry. The 2-fluoro substituent can enhance metabolic stability by blocking

sites susceptible to oxidative metabolism, increase binding affinity to target proteins through

favorable electrostatic interactions, and improve penetration of the blood-brain barrier.[1][12]

Influence of Chlorine: The 4-chloro substituent significantly increases the lipophilicity of the

aromatic ring, which can enhance membrane permeability and oral absorption. It also

provides an additional point of interaction (e.g., halogen bonding) within a protein's binding

pocket, potentially increasing potency and selectivity.[2]

Amine Functional Handle: The primary amine is a key functional group that serves as a

versatile attachment point for building diversity. It readily undergoes reactions like acylation,

sulfonylation, and alkylation, allowing chemists to systematically explore structure-activity

relationships (SAR) by introducing a wide array of side chains.[5]

This scaffold is structurally related to classes of compounds known to have psychoactive or

other biological properties, such as substituted amphetamines and cathinones.[13][14] Its

derivatives could be explored as potential modulators of central nervous system targets, ion

channels, or enzymes, depending on the modifications made to the primary amine.
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Caption: Key pharmacophoric regions of the scaffold.

Safety and Handling
As with any laboratory chemical, 2-(4-Chloro-2-fluorophenyl)propan-2-amine should be

handled by trained professionals in a well-ventilated chemical fume hood.[15] Based on safety

data sheets for analogous aromatic amines, the following hazards should be anticipated:

Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[16] Causes skin

irritation and serious eye irritation.[17]

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),

chemical safety goggles, and a lab coat.[18]

Handling: Avoid breathing dust, fumes, or vapors. Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.[15][19]

Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and

away from incompatible materials such as strong oxidizing agents.[16][18]
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First Aid:

Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing.[17]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[17]

Ingestion: Rinse mouth. Call a poison control center or physician if you feel unwell.[16]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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